6-Chlorophthalazin-1-ol
Overview
Description
6-Chlorophthalazin-1-ol (6-CPO) is a synthetic molecule that has been studied extensively for its wide range of applications in scientific research. It is a powerful photoreactive compound that has been used in a variety of fields, such as photochemistry, biochemistry, and pharmacology. 6-CPO is a member of the arylazinone family of compounds, and it has been used as a model compound for studying the photochemistry of other arylazinone derivatives. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of 6-CPO.
Scientific Research Applications
Anti-Inflammatory Activity
A study by Goudie et al. (1978) explored compounds related to 4-(6-methoxy-2-naphthyl)butan-2-one, testing them for anti-inflammatory activity. The research found that compounds with a small lipophilic group, such as chloro, in the 6 position showed significant anti-inflammatory effects.
Synthesis and Biological Screening
El-Wahab et al. (2011) focused on the synthesis of 4-benzyl-2-substituted phthalazin-1-one derivatives and studied their antimicrobial activities. Their research demonstrated that some of these compounds exhibited promising effects against various bacteria and fungi. This suggests potential applications of 6-Chlorophthalazin-1-ol derivatives in antimicrobial therapies (El-Wahab et al., 2011).
Chemosensor Development
Das et al. (2018) reported the development of a hydrazinopyrimidine-based Al3+ chemosensor, indicating potential applications of 6-Chlorophthalazin-1-ol derivatives in the creation of biocompatible probes for metal ion detection. This research highlights the utility of these compounds in the development of sensitive chemical sensors (Das et al., 2018).
Cycloaddition Processes and Stereochemistry
Awad (2001) conducted semiempirical molecular orbital calculations on phthalazin derivatives, including 6-Chlorophthalazin-1-ol, to understand their reactivity and stereoselectivity in cycloaddition processes. This research provides insight into the chemical behavior of these compounds, which is vital for their application in synthetic chemistry (Awad, 2001).
Nonlinear Optical Properties
Sreenath et al. (2018) explored the nonlinear optical properties of azo dye 1-(2, 5-Dimethoxy-phenylazo)-naphthalen-2-ol, highlighting the potential of phthalazin derivatives in optoelectronics and photonics. This suggests that 6-Chlorophthalazin-1-ol could be used in the development of materials with unique optical properties (Sreenath et al., 2018).
Catalysis and Synthesis
Crestey and Knochel (2010) demonstrated the efficient metalation of chlorophthalazines using tmpZnCl·LiCl under microwave irradiation. This process yielded novel substituted phthalazine derivatives, indicating the role of 6-Chlorophthalazin-1-ol in catalysis and synthetic chemistry (Crestey & Knochel, 2010).
properties
IUPAC Name |
6-chloro-2H-phthalazin-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5ClN2O/c9-6-1-2-7-5(3-6)4-10-11-8(7)12/h1-4H,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XDECIMXTYLBMFQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Cl)C=NNC2=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10486038 |
Source
|
| Record name | 6-Chlorophthalazin-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10486038 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.59 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Chlorophthalazin-1-ol | |
CAS RN |
57835-96-8 |
Source
|
| Record name | 6-Chlorophthalazin-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10486038 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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